Cas no 75815-15-5 (Benzenamine, 4-(5-methyl-1H-imidazol-4-yl)-)

• Product Name: Benzenamine, 4-(5-methyl-1H-imidazol-4-yl)-
• CAS No: 75815-15-5
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 538946
• PubChem ID: 23507630
• Update Time: 2025-04-19

Benzenamine, 4-(5-methyl-1H-imidazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(5-methyl-1H-imidazol-4-yl)-
• 4-(4-methyl-1H-imidazol-5-yl)Benzenamine
• 4-(5-methyl-1H-imidazol-4-yl)aniline
• 4-(5-methyl-imidazol-4-yl)-aniline
• FT-0704808
• DTXSID60634603
• 4-(4-amino-phenyl)-5-methyl-imidazole
• 5-methyl-4-(4-aminophenyl)-1-H-imidazole
• SCHEMBL25246757
• SCHEMBL3141937
• 75815-15-5
• ZHOYVFPSBCXAGM-UHFFFAOYSA-N

• Inchi： 1S/C10H11N3/c1-7-10(13-6-12-7)8-2-4-9(11)5-3-8/h2-6H,11H2,1H3,(H,12,13)
• InChI Key： ZHOYVFPSBCXAGM-UHFFFAOYSA-N
• SMILES： N1C=NC(=C1C)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.7Ų